4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine hydrochloride

• IUPAC Name: 4,5,6,7-tetrahydrotriazolo[1,5-a]pyrazine;hydrochloride
• InChI: InChI=1S/C5H8N4.ClH/c1-2-9-5(3-6-1)4-7-8-9;/h4,6H,1-3H2;1H
• InChI Key: LYAFWMFNHSJTOE-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CN=N2)CN1.Cl
• Molecular Formula: C5H9ClN4
• DSSTOX Substance ID: DTXSID60656385
• Molecular Weight: 160.60 g/mol
• CAS RN: 123308-28-1

Description

“4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine hydrochloride” is a biochemical reagent that can be used as a biological material or organic compound for life science related research. It is also known as "3-(Trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride".

Synthesis Analysis

A general and facile method provides rapid entry into 3-aryl substituted 4,5,6,7-tetrahydro triazolo. The methodology utilizes simple and easily available substrates of a broad range.

Molecular Structure Analysis

The molecular structure of “4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine hydrochloride” is complex and involves multiple rings. The structure is based on the [1,2,4]triazolo[4,3-a]pyrazine platform.

Chemical Reactions Analysis

The synthesis of “4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine hydrochloride” involves several steps, including the addition of ethanol and hydrazine hydrate, dropwise addition of 2-chloropyrazine, and pH regulation. The reaction also involves the use of palladium/carbon and an ethanol solution of the compound under the protection of nitrogen in a high-pressure kettle.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine hydrochloride” include its molecular weight of 160.61. It is a solid at room temperature and should be stored at 2-8°C.

Scientific Research Applications

Modulators of σ-receptors

. These receptors are involved in several physiological processes, including pain perception, motor function, and cognitive functions.

Inhibitors of β-secretase-1 (BACE-1)

. BACE-1 is an enzyme that plays a crucial role in the formation of beta-amyloid plaques in the brain, which are associated with Alzheimer’s disease.

Cytochrome Cyp8b1 Inhibition

. By inhibiting this enzyme, they can potentially influence the synthesis of bile acids, which are essential for digestion and absorption of dietary fats.

Antiviral Activity

. .

Antitumor Activity

. This makes them potential candidates for the development of new anticancer drugs.

Synthesis Methods

. .

Contamination Studies in Drug Products

. This highlights its importance in the pharmaceutical industry for quality control and safety assessments.

Mechanism of Action

Target of Action

4,5,6,7-Tetrahydro-1,2,3-triazolo[1,5-A]pyrazine hydrochloride is a compound with high biological potential . It has established itself as a modulator of σ-receptors, an inhibitor of β-secretase-1 (BACE-1), and cytochrome Cyp8b1 . These targets play crucial roles in various biological processes, including signal transduction, enzyme inhibition, and metabolic regulation .

Mode of Action

The compound interacts with its targets, modulating their activity and inducing changes in their function . For instance, as a modulator of σ-receptors, it can alter receptor signaling, while as an inhibitor of BACE-1 and cytochrome Cyp8b1, it can reduce the activity of these enzymes .

Biochemical Pathways

The compound’s interaction with its targets affects various biochemical pathways. For example, modulation of σ-receptors can influence signal transduction pathways, while inhibition of BACE-1 and cytochrome Cyp8b1 can impact metabolic pathways . The downstream effects of these interactions can lead to changes in cellular functions and responses .

Result of Action

The compound’s action results in molecular and cellular effects, such as altered signal transduction, reduced enzyme activity, and changes in metabolic processes . These effects can have therapeutic implications, such as the treatment of herpes and viral hepatitis B . Additionally, representatives of this class of compounds also exhibit antitumor activity .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being the target organ.

Future Directions

The structural core of 4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyrazine has found application in the construction of bicyclic fused triazolium ionic liquids, which were designed for the chemoselective extraction of copper (II) ions and also histidine-containing peptides. Other application fields of these low viscosity ionic liquids are dye-sensitized solar cells, in which the bicyclic 1,2,3-triazolium derivatives serve as nonvolatile electrolytes.